Cas no 6125-56-0 (methyl trans-3-hydroxycyclohexanecarboxylate)

• Product Name: methyl trans-3-hydroxycyclohexanecarboxylate
• CAS No: 6125-56-0
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD31707772
• CID: 2189967
• PubChem ID: 86306874
• Update Time: 2025-04-21

methyl trans-3-hydroxycyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid,3-hydroxy-,methylester,trans-
• methyl trans-3-hydroxycyclohexanecarboxylate
• CS-0184611
• DTXSID801185708
• MFCD31705235
• (1R,3R)-Methyl 3-hydroxycyclohexanecarboxylate
• rel-(1R,3R)-Methyl 3-hydroxycyclohexanecarboxylate
• methyl (1R,3R)-3-hydroxycyclohexane-1-carboxylate
• 6125-56-0
• CS-0368639
• (1R,3R)-Methyl3-hydroxycyclohexanecarboxylate
• methyl(1R,3R)-3-hydroxycyclohexane-1-carboxylate
• (1R-trans)-Methyl 3-hydroxycyclohexanecarboxylate
• PS-16398
• Cyclohexanecarboxylic acid, 3-hydroxy-, methyl ester, trans-
• 99438-48-9
• D79008

• MDL： MFCD31707772
• Inchi： 1S/C8H14O3/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7,9H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key： OXQRLBFDJMSRMM-RNFRBKRXSA-N
• SMILES： O[C@@H]1CCC[C@@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 158.094294304Da
• Monoisotopic Mass: 158.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols